Cas no 94856-19-6 (1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione)

• Product Name: 1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
• CAS No: 94856-19-6
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 752078
• PubChem ID: 43186920
• Update Time: 2025-04-19

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 1-(2,5-dimethylphenyl)-4,4,4-trifluoro-
• 1-(2,5-dimethylphenyl)-4,4,4-trifluorobutane-1,3-dione
• SCHEMBL16014065
• 1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
• AKOS000210892
• starbld0036412
• 94856-19-6
• DTXSID60655691

• Inchi： 1S/C12H11F3O2/c1-7-3-4-8(2)9(5-7)10(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
• InChI Key： AGEXHYOSWDVZCS-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=C(C)C=CC=1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 244.071
• Monoisotopic Mass: 244.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones